Cas no 2157575-86-3 (tert-butyl N-[1-hydroxy-1-(4-methoxyphenyl)propan-2-yl]carbamate)

• Product Name: tert-butyl N-[1-hydroxy-1-(4-methoxyphenyl)propan-2-yl]carbamate
• CAS No: 2157575-86-3
• MF: C₁₅H₂₃NO₄
• MW: 281.34742474556
• CID: 6510965
• PubChem ID: 14262296
• Update Time: 2025-06-08

tert-butyl N-[1-hydroxy-1-(4-methoxyphenyl)propan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2157575-86-3
• EN300-2058730
• tert-butyl N-[1-hydroxy-1-(4-methoxyphenyl)propan-2-yl]carbamate

• Inchi： 1S/C15H23NO4/c1-10(16-14(18)20-15(2,3)4)13(17)11-6-8-12(19-5)9-7-11/h6-10,13,17H,1-5H3,(H,16,18)
• InChI Key： PJZJFGKDXWMDFD-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C1C=CC(=CC=1)OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.16270821g/mol
• Monoisotopic Mass: 281.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-[1-hydroxy-1-(4-methoxyphenyl)propan-2-yl]carbamate

Research Brief on tert-Butyl N-[1-hydroxy-1-(4-methoxyphenyl)propan-2-yl]carbamate (CAS: 2157575-86-3)

The compound tert-butyl N-[1-hydroxy-1-(4-methoxyphenyl)propan-2-yl]carbamate (CAS: 2157575-86-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This carbamate derivative, characterized by its tert-butyl and 4-methoxyphenyl functional groups, serves as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the construction of chiral building blocks for pharmaceuticals, particularly in the context of protease inhibitors and kinase modulators.

One of the most notable advancements in the research of this compound is its role in the synthesis of β-amino alcohols, which are crucial scaffolds in many therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that tert-butyl N-[1-hydroxy-1-(4-methoxyphenyl)propan-2-yl]carbamate could be efficiently converted into enantiomerically pure β-amino alcohols via asymmetric hydrogenation. This method offers a scalable and stereoselective route to these valuable intermediates, which are often used in the development of antiviral and anticancer drugs.

Further investigations have highlighted the compound's potential as a precursor for the synthesis of novel glycopeptide antibiotics. Researchers have utilized its hydroxyl and carbamate functionalities to introduce structural diversity into peptide backbones, enhancing binding affinity and selectivity against resistant bacterial strains. A recent preprint on bioRxiv detailed the successful incorporation of this intermediate into a new class of vancomycin analogs, showing promising activity against methicillin-resistant Staphylococcus aureus (MRSA).

In addition to its synthetic applications, tert-butyl N-[1-hydroxy-1-(4-methoxyphenyl)propan-2-yl]carbamate has also been studied for its physicochemical properties. Computational modeling and X-ray crystallography data have provided insights into its conformational flexibility and hydrogen-bonding patterns, which are critical for rational drug design. These studies, published in ACS Omega, suggest that the compound's structural features can be leveraged to optimize the pharmacokinetic profiles of lead compounds in preclinical development.

Despite these promising findings, challenges remain in the large-scale production and purification of this intermediate. Recent patents (e.g., WO2023056321) have addressed these issues by proposing novel catalytic systems and green chemistry approaches to improve yield and reduce environmental impact. Industry reports indicate that several pharmaceutical companies are actively evaluating this compound for inclusion in their pipeline of next-generation therapeutics.

In conclusion, tert-butyl N-[1-hydroxy-1-(4-methoxyphenyl)propan-2-yl]carbamate (CAS: 2157575-86-3) represents a versatile and valuable building block in modern medicinal chemistry. Its applications span from antibiotic development to targeted cancer therapies, underscoring its importance in drug discovery. Future research directions may focus on expanding its utility in fragment-based drug design and exploring its potential in covalent inhibitor development.